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Compound of Interest

Compound Name: Hygromycin B

Cat. No.: B7979737 Get Quote

Hygromycin B is an aminoglycoside antibiotic produced by the bacterium Streptomyces

hygroscopicus. It is a potent inhibitor of protein synthesis in both prokaryotic and eukaryotic

cells, making it an invaluable tool in molecular biology and biomedical research. This guide

provides an in-depth overview of Hygromycin B, its mechanism of action, and its applications

in scientific research, with a focus on its use as a selective agent for genetically modified cells.

Core Concepts: Mechanism of Action and
Resistance
Hygromycin B exerts its cytotoxic effects by binding to the small ribosomal subunit (the 30S

subunit in prokaryotes and the 40S subunit in eukaryotes) and inhibiting protein synthesis.[1][2]

Specifically, it binds to helix h44 of the 16S ribosomal RNA (rRNA), a critical component of the

decoding center.[3] This binding event has two primary consequences:

Inhibition of Translocation: Hygromycin B interferes with the translocation step of

elongation, where the ribosome moves along the messenger RNA (mRNA) to read the next

codon.[3][4] It is thought to lock the ribosome in a conformation that prevents this movement.

Induction of Mistranslation: By distorting the structure of the ribosomal A-site, where

aminoacyl-tRNAs bind, Hygromycin B reduces the fidelity of translation, leading to the

incorporation of incorrect amino acids into the growing polypeptide chain.[5]
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The accumulation of truncated or misfolded proteins, coupled with the overall shutdown of

protein synthesis, ultimately leads to cell death.

Resistance to Hygromycin B is conferred by the hyg or hph gene, which encodes the enzyme

Hygromycin B phosphotransferase.[2][6] This enzyme detoxifies the antibiotic by catalyzing

the phosphorylation of a specific hydroxyl group on the Hygromycin B molecule, rendering it

unable to bind to the ribosome.[7][8]

Signaling Pathways and Cellular Effects
The primary signaling pathway disrupted by Hygromycin B is the central dogma process of

protein synthesis. The direct inhibition of this fundamental cellular process can trigger several

downstream signaling cascades related to cellular stress and death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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